Cas no 2171208-49-2 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
- 2171208-49-2
- EN300-1472824
- 5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-2-9-18(16-24(29)27-15-8-7-14-25(30)31)28-26(32)33-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23H,2,7-9,14-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18-/m0/s1
- InChI Key: KBJOEWWTGFYTPP-SFHVURJKSA-N
- SMILES: O(C(N[C@H](CC(NCCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472824-1.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1472824-50mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-100mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-250mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-500mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-1000mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-2500mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-5000mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1472824-10000mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171208-49-2 | 10000mg |
$14487.0 | 2023-09-29 |
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
Introduction to 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171208-49-2)
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid, identified by the chemical compound code CAS No. 2171208-49-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate structure, represents a convergence of advanced synthetic methodologies and biological applications. Its molecular framework incorporates a fluorenylmethoxycarbonyl (FMOC) group, which is widely recognized for its utility in peptide synthesis and proteomics, alongside an amide linkage that introduces additional functional diversity. The presence of a (3S)-configured stereocenter further underscores its potential as a chiral building block in drug development.
The synthesis of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid involves multi-step organic transformations, including stereoselective amine functionalization and FMOC protection strategies. These synthetic routes are critical in ensuring the preservation of the (3S)-stereochemistry, which is often a determining factor in the pharmacological activity of derivatives. The compound’s structure also features a pentanoic acid moiety, which can serve as a versatile handle for further chemical modifications, enabling the exploration of novel pharmacophores.
In recent years, there has been growing interest in the development of fluorene-based scaffolds due to their unique photophysical properties and stability under various conditions. The FMOC group in this compound not only facilitates its role as an intermediate in peptide coupling reactions but also potentially contributes to its solubility and bioavailability when incorporated into larger biomolecules. This makes it a valuable candidate for applications in drug discovery and molecular probes.
The biological relevance of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has been explored in several cutting-edge research studies. For instance, its derivatives have been investigated for their potential role in modulating enzyme activity, particularly those involved in metabolic pathways and signal transduction. The stereochemical purity of the compound is essential in these studies, as enantiomeric differences can significantly impact binding affinity and therapeutic efficacy.
One notable application lies in its use as a precursor for peptidomimetics, where the modification of the pentanoic acid side chain can lead to the development of novel bioactive molecules with improved pharmacokinetic profiles. The combination of the fluorene moiety and the amide linkage provides a robust framework for designing molecules that can interact with biological targets with high specificity.
The compound’s structural features also make it an attractive candidate for use in material science applications, particularly where fluorescence and chirality are desirable properties. For example, it could be employed in the development of chiral luminescent materials or as a component in supramolecular assemblies that exhibit unique optical responses.
Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of molecules like 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid. Molecular modeling studies have revealed insights into its binding interactions with potential targets, guiding the design of more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates for further experimental validation.
The role of stereoelectronic effects in determining molecular behavior has been highlighted through research on this compound. The (3S)-stereochemistry, combined with the electronic properties imparted by the fluorene group, influences both its reactivity and its interactions with biological systems. Such insights are crucial for optimizing synthetic routes and predicting biological outcomes.
Future directions in research may focus on exploring new synthetic strategies to enhance the scalability and efficiency of producing this compound. Additionally, investigating its applications in therapeutic areas such as oncology and neurology could uncover novel therapeutic opportunities. The versatility of its structural components allows for extensive derivatization, making it a platform molecule with broad potential across multiple disciplines.
In conclusion, 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171208-49-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its synthesis, characterized by precise stereocontrol and functional group integration, positions it as a key intermediate in drug development and material science. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to play an increasingly important role in advancing scientific innovation.
2171208-49-2 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)